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Compound of Interest

Compound Name: Hsd17B13-IN-4

Cat. No.: B12382630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Hsd17B13-IN-4, a small molecule inhibitor. Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance. As no specific safety data sheet

(SDS) is readily available for Hsd17B13-IN-4, it must be handled as a hazardous chemical

waste.

Immediate Safety Precautions
Prior to handling Hsd17B13-IN-4 for disposal, ensure the following personal protective

equipment (PPE) is worn:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.

Waste Identification and Segregation
Proper identification and segregation are the first steps in the disposal process.
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Waste Classification: In the absence of a specific SDS, Hsd17B13-IN-4 must be treated as

hazardous chemical waste. Do not dispose of it in regular trash or down the drain.

Solid Waste:

Unused or expired Hsd17B13-IN-4 powder.

Contaminated materials such as weighing paper, pipette tips, and empty vials.

Liquid Waste:

Solutions containing Hsd17B13-IN-4.

Solvents used to rinse containers that held the compound. Note that halogenated and

non-halogenated solvent wastes should be collected separately if required by your

institution.

Table 1: Waste Segregation for Hsd17B13-IN-4

Waste Type Description Container Type

Solid Chemical Waste

Pure Hsd17B13-IN-4 powder,

contaminated consumables

(e.g., weigh boats, gloves,

pipette tips).

Labeled, sealed, chemically

compatible container.

Liquid Chemical Waste

Solutions containing

Hsd17B13-IN-4, rinsates from

cleaning contaminated

glassware.

Labeled, sealed, chemically

compatible carboy or bottle

with secondary containment.

Sharps Waste

Needles or other sharps

contaminated with Hsd17B13-

IN-4.

Puncture-resistant sharps

container.

Step-by-Step Disposal Protocol
3.1. Solid Waste Disposal:
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Container Preparation: Obtain a designated solid chemical waste container from your

institution's Environmental Health and Safety (EHS) department. Ensure the container is

clean, dry, and has a secure lid.

Labeling: Immediately label the container with a hazardous waste tag. The label must

include:

The words "Hazardous Waste"

The full chemical name: "Hsd17B13-IN-4"

The accumulation start date (the date the first item is placed in the container).

The principal investigator's name and laboratory contact information.

Waste Accumulation: Place all solid waste contaminated with Hsd17B13-IN-4 into the

labeled container.

Storage: Keep the container sealed when not in use. Store it in a designated satellite

accumulation area within the laboratory, away from incompatible materials.

Pickup Request: Once the container is full or has reached the institutional time limit for

storage, submit a chemical waste pickup request to your EHS department.

3.2. Liquid Waste Disposal:

Container Preparation: Use a designated, leak-proof liquid waste container (e.g., a carboy)

with a screw-on cap. The container must be compatible with the solvents used. Place the

container in secondary containment to prevent spills.

Labeling: Affix a hazardous waste tag to the container with the same information as required

for solid waste. List all chemical constituents, including solvents and their approximate

percentages.

Waste Collection: Carefully pour liquid waste containing Hsd17B13-IN-4 into the container.

Storage: Keep the container tightly capped. Store it in a designated and ventilated satellite

accumulation area.
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Pickup Request: When the container is full or the storage time limit is reached, arrange for a

pickup from your EHS department.

3.3. Decontamination of Empty Containers:

Empty containers that held Hsd17B13-IN-4 must also be disposed of properly.

Triple Rinsing: Rinse the empty container three times with a suitable solvent.

Rinsate Collection: Collect the rinsate as hazardous liquid waste.

Container Disposal: After triple rinsing, deface the original label and dispose of the container

according to your institution's guidelines for clean glassware or plasticware.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Hsd17B13-IN-4.
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Caption: Disposal workflow for Hsd17B13-IN-4.
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Emergency Procedures
Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand), collect it in a sealed container, and dispose of it as hazardous solid waste. For large

spills, evacuate the area and contact your institution's EHS department immediately.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the medical personnel

with information about the chemical, if available. Report all incidents to your laboratory

supervisor and EHS department.

To cite this document: BenchChem. [Standard Operating Procedure: Proper Disposal of
Hsd17B13-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382630#hsd17b13-in-4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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